Cas no 4955-25-3 (Calocephalin)

Calocephalin structure
Calocephalin structure
Product Name:Calocephalin
CAS No:4955-25-3
MF:C15H20O4
MW:264.316905021667
CID:2040869
Update Time:2025-03-26

Calocephalin Chemical and Physical Properties

Names and Identifiers

    • Calocephalin
    • 7a-(Acetyloxy)-1a,7-dimethyl-3-methylene-1b,2,2a,3,5a,6,7,7a,8,8a-decahydrooxireno[2,3]azuleno[6,5-b]furan-4(1aH)-one
    • Oxireno[2,3]azuleno[6,5-b]furan-5(1aH)-one, decahydro-7a-hydroxy-1a,7-dimethyl-3-methylene-, acetate, stereoisomer (8CI)
    • Inchi: 1S/C15H20O4/c1-7-4-10-9(8(2)13(16)18-10)5-11-14(3)12(19-14)6-15(7,11)17/h7,9-12,17H,2,4-6H2,1,3H3
    • InChI Key: DRJMCIFWLHCUNP-UHFFFAOYSA-N
    • SMILES: CC1C2(C(C3(C(C2)O3)C)CC2C(OC(C2=C)=O)C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • XLogP3: 1.935

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 435.9±45.0 °C(Predicted)
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